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Compound of Interest

Compound Name: 2-Fluoroisonicotinonitrile

Cat. No.: B1313781

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for 2-Fluoroisonicotinonitrile (CAS No. 3939-14-8). The information is compiled and
presented to meet the needs of laboratory and drug development professionals, with a focus
on clear data presentation and practical safety protocols.

Chemical Identification and Properties

2-Fluoroisonicotinonitrile, also known as 4-Cyano-2-fluoropyridine, is a fluorinated
heterocyclic building block used in chemical synthesis.[1][2] Its fundamental properties are
summarized below.

Table 1: Physical and Chemical Properties of 2-Fluoroisonicotinonitrile
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Property Value Reference(s)
CAS Number 3939-14-8 [11[31[4]
Molecular Formula CeH3FN:2 [3B1141[5]
Molecular Weight 122.10 g/mol [41[6]

Solid, White to Almost white
Appearance [1][6]
powder to lump

Melting Point 29-36 °C [1][617]

Flash Point 76 - 82.2 °C (168.8 - 180.0 °F)  [1][7][8]

| Water Solubility | Insoluble |[7][9] |

Hazard Identification and Classification

2-Fluoroisonicotinonitrile is classified as a hazardous substance.[9] The primary hazards are
related to its acute toxicity upon ingestion, skin contact, or inhalation, and its potential to cause
severe skin and eye irritation.[1][6][10] The signal word associated with this chemical can be
either "Warning" or "Danger" depending on the supplier and concentration.[1][6][10]

Table 2: GHS Hazard Classification for 2-Fluoroisonicotinonitrile
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Hazard Class Category Hazard Statement Reference(s)

H301/H302: Toxic if
o swallowed /
Acute Toxicity, Oral Category 3/4 . [1]1[6][10]
Harmful if

swallowed

H311/H312: Toxic in
o contact with skin /
Acute Toxicity, Dermal  Category 3/ 4 ) [1][6][10]
Harmful in contact

with skin

H331/H332: Toxic if

Acute Toxicity, ) ]
) Category 3/4 inhaled / Harmful if [1][6][10]
Inhalation )
inhaled
Skin H315: Causes skin
: o Category 2 N [1][6][10]
Corrosion/Irritation irritation
H318/H319: Causes
Serious Eye serious eye damage /
o Category 1/2 ) [1][6][10]
Damage/Irritation Causes serious eye
irritation

| STOT - Single Exposure | Category 3 | H335: May cause respiratory irritation |[1][11] |

Note on Experimental Protocols: The hazard classifications presented are based on results
from standardized toxicological testing. However, detailed experimental methodologies and raw
data are not provided in publicly available Safety Data Sheets (SDS). The classifications are
typically derived from guidelines set by regulatory bodies.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 2-Fluoroisonicotinonitrile requires strict adherence to safety protocols to
prevent exposure.

Handling:
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e Avoid all contact with skin, eyes, and clothing.[10][12]

e Do not breathe dust.[6][10]

e Wash hands and any exposed skin thoroughly after handling.[10][12]

e Use only in a well-ventilated area, preferably within a chemical fume hood.[6][10]
o Keep away from heat, sparks, and open flames.[8][11]

o Handle under an inert atmosphere.[8]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][12][13]
o Store locked up.[13][14]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8][15]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Reference(s)

Chemical safety goggles
. or face shield (conforming
Eye/Face Protection [9][16]
to EN166 or OSHA 29 CFR

1910.133).

Chemical-resistant gloves
) ) (e.g., nitrile rubber). Inspect
Skin Protection _ [1][12]
gloves prior to use. Wear long-

sleeved clothing.

| Respiratory Protection | For operations generating dust, use a NIOSH-approved N95 dust
mask or a particle filter. |[1][13] |
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Emergency Procedures

First Aid Measures:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor immediately if the individual feels unwell.[6][10][13]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water. Call a POISON CENTER or doctor.[6][10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.
[10][13]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.[6][13]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, water spray,
or carbon dioxide (C0O2).[8][10]

o Specific Hazards: The material is combustible.[8] Hazardous combustion products include
carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen fluoride.[8][16] Containers
may explode when heated.[8]

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][16]

Accidental Release and Spill Handling Workflow

A systematic approach is crucial when responding to a spill of 2-Fluoroisonicotinonitrile. The
following workflow outlines the key steps from detection to disposal.
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Workflow for Handling 2-Fluoroisonicotinonitrile Spills

Spill Detected

Assess Situation
(Size, Location, Immediate Risk)

\ 4

Evacuate Immediate Area
Alert Others

l

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

\ 4

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

l

Carefully Collect Spilled Material
(Sweep solid into a suitable container)

\ 4

Decontaminate the Area
(Wipe with appropriate solvent, followed by soap and water)

:

Package Waste
(Label container as 'Hazardous Waste')

\ 4

Dispose of Waste
(Follow institutional and local regulations)

:

Remove PPE Carefully
Wash Hands Thoroughly

l

Document the Incident
(Report to Safety Officer)

End of Procedure

Click to download full resolution via product page

Caption: Emergency response workflow for an accidental spill of 2-Fluoroisonicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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